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Introduction

Phytosulfokine-alpha (PSK-a) is a plant peptide hormone that plays a crucial role in various
aspects of plant growth, development, and immunity.[1][2] It is a disulfated pentapeptide with
the sequence Tyr(SO3H)-lle-Tyr(SO3H)-Thr-GIn.[3] PSK-a was first isolated from the
conditioned medium of asparagus mesophyll cell cultures and has since been identified in a
wide range of plant species.[1][4] It acts as an intercellular signaling molecule, influencing
processes such as cell division, elongation, differentiation, and responses to environmental
stresses.[2][4] The biological activity of PSK-a is dependent on the sulfation of its two tyrosine
residues, a post-translational modification catalyzed by a tyrosylprotein sulfotransferase
(TPST).[3][5]

Applications in Plant Biology Research
PSK-a is a valuable tool in plant biology research with a broad spectrum of applications:
» Stimulation of Cell Division and Proliferation: PSK-a is a potent mitogenic factor, promoting

cell division in low-density suspension cultures and callus formation.[1][4] This property is
particularly useful for in vitro propagation and biotechnology applications.[4][6]
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e Promotion of Cell Elongation and Growth: PSK-a signaling is involved in cell expansion,
contributing to organ growth.[5] In Arabidopsis thaliana, it has been shown to promote root
and hypocotyl elongation primarily by increasing cell size.[3][7]

o Regulation of Plant Reproduction: PSK-a is involved in reproductive development, including
stimulating pollen germination and tube growth.[1]

 Induction of Somatic Embryogenesis: This peptide hormone can induce somatic
embryogenesis, a key process in plant tissue culture and clonal propagation.[2]

o Enhancement of Stress Resistance: PSK-a signaling plays a role in plant responses to both
biotic and abiotic stresses, including immunity against pathogens.[2][8]

o Vascular Development: PSK-a signaling helps maintain the identity of procambial cells and
regulates xylem differentiation.[1]

Quantitative Data on PSK-a Effects

The following tables summarize quantitative data from various studies on the effects of PSK-a.

Table 1: Effective Concentrations of PSK-a in Different Plant Systems

Plant Species & Effective PSK-a
Effect ] Reference
System Concentration

Asparagus officinalis )
Induction of cell Nanomolar

(mesophyll cell o ] [1]
division concentrations

culture)

) Stimulation of cell
Brassica oleracea

division and shoot 0.01, 0.1, and 1.0 uM [6]
(protoplast culture) )

regeneration
Arabidopsis thaliana Induction of root Dose-dependent 7]
(seedlings) growth manner
Zinnia elegans Stimulation of

Dose-dependent
(cultured mesophyll tracheary element [1]
_ o manner

cells) differentiation
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Table 2: Effects of PSK-a on Cell and Organ Growth

Fold/Percent

Plant & Organ Parameter Observation Reference
Change

Brassica o
Cell division Up to 5.3-fold

oleracea Accelerated ) [4]
(early culture) increase

(protoplasts)

Brassica ]
Microcallus ) Up to 37.0-fold

oleracea ] Stimulated ] [4]
formation increase

(protoplasts)

Arabidopsis

) Shorter than
thaliana (pskrl Hypocotyl length ) - [3]
wild-type
mutants)
Arabidopsis

thaliana (pskrl-T

mutant)

Primary root

length

Shorter than
wild-type

[7]

Arabidopsis
thaliana (pskrl-T

mutant)

Mature root cell

size

Reduced
compared to

wild-type

[7]

Experimental Protocols
Protocol 1: General Preparation and Application of PSK-

o

This protocol provides a general guideline for preparing and applying PSK-a to in vitro plant

cultures or whole plants.

Materials:

e Synthetic PSK-a peptide

o Sterile distilled water or appropriate solvent
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 Sterile filters (0.22 pm)

e Plant growth medium (e.g., Murashige and Skoog - MS medium)
o Plant material (e.g., suspension cells, protoplasts, seedlings)
Procedure:

e Stock Solution Preparation: Dissolve synthetic PSK-a in a small volume of sterile distilled
water to prepare a concentrated stock solution (e.g., 1 mM).

« Sterilization: Sterilize the stock solution by passing it through a 0.22 um sterile filter.

e Working Solution Preparation: Prepare working solutions by diluting the sterile stock solution
with the appropriate sterile liquid plant growth medium to the desired final concentration
(e.g., 0.01 pM, 0.1 uM, 1 uM).

e Application to Plant Material:

o For liquid cultures (suspension cells, protoplasts): Add the PSK-a working solution directly
to the liquid medium.

o For solid media (agar plates): Add the PSK-a working solution to the autoclaved and
cooled (around 50-60°C) medium before pouring the plates.

o For whole plants/seedlings: PSK-a can be applied by supplementing the hydroponic
solution, adding it to the agar medium on which seedlings are grown, or through localized
application.

 Incubation: Incubate the treated plant material under standard growth conditions
(temperature, light, and humidity).

e Observation and Data Collection: Monitor the plant material for desired effects (e.g., cell
proliferation, root elongation) over a defined period.

Protocol 2: Protoplast Regeneration Assay with PSK-a
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This protocol is adapted from studies on Brassica oleracea and is designed to assess the effect
of PSK-a on protoplast division and regeneration.[4][6]

Materials:

Isolated plant protoplasts

Protoplast culture medium

PSK-a stock solution (sterile)

Petri dishes

Microscope

Procedure:

o Protoplast Isolation: Isolate protoplasts from a suitable plant tissue (e.g., leaf mesophyll)
using standard enzymatic digestion methods.

o Culture Initiation: Suspend the isolated protoplasts in the protoplast culture medium at a
defined density.

o Treatment Application: Divide the protoplast suspension into different treatment groups. Add
PSK-a to the culture medium at various final concentrations (e.g., 0 uM as control, 0.01 puM,
0.1 uM, 1.0 pM).

 Incubation: Culture the protoplasts in the dark at an appropriate temperature (e.g., 25°C).

» Monitoring Cell Division: After a few days (e.g., 5 and 15 days), observe the cultures under a
microscope to determine the frequency of cell division and microcallus formation.[4]

o Callus Development: Continue to culture the developing cell colonies. After an initial period
(e.g., 10 days), the medium with PSK-a can be replaced with a PSK-free medium for further
callus growth and shoot regeneration.[6]

o Data Analysis: Quantify the percentage of dividing cells and the number of microcallus
colonies to evaluate the effect of PSK-a.
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Signaling Pathways and Experimental Workflows
PSK-a Signaling Pathway

The perception of PSK-a at the cell surface initiates a signaling cascade that leads to various
physiological responses. The primary receptor for PSK-a is the leucine-rich repeat receptor-like
kinase (LRR-RLK) known as PSKR1.[3][9]
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Caption: PSK-a signaling pathway initiated at the plasma membrane.
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Upon binding of PSK-a, PSKR1 recruits its co-receptor BAK1, leading to reciprocal
phosphorylation and activation.[9] Activated PSKR1 exhibits both kinase and guanylate cyclase
(GC) activity.[9] The GC domain catalyzes the conversion of GTP to the second messenger
cyclic GMP (cGMP).[9] cGMP can activate cyclic nucleotide-gated channels (CNGCs), such as
CNGC17, leading to an influx of calcium ions (Ca2?*).[1][5] The rise in cytosolic Ca?* can
activate calmodulin (CaM), which in turn can bind to and stimulate auxin biosynthetic proteins
like YUCCA (YUCSs), linking PSK-a signaling to auxin-mediated responses.[1] The kinase
activity of PSKR1 also triggers downstream phosphorylation cascades that contribute to growth
and immunity.[9]

General Experimental Workflow for Studying PSK-a
Effects

The following diagram illustrates a typical workflow for investigating the effects of PSK-a on
plant material.
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Caption: A generalized workflow for experiments involving PSK-a.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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